Cas no 1132709-15-9 ((1R,2R)-Bortezomib)

(1R,2R)-Bortezomib structure
Product Name:(1R,2R)-Bortezomib
CAS No:1132709-15-9
Molecular Formula:C19H25BN4O4
Molecular Weight:384.2372
CID:1030966
PubChem ID:59476170
(1R,2R)-Bortezomib Properties
Names and Identifiers
-
- ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
- (1R,2R)-Bortezomib
- [(1R)-3-methyl-1-[[(2R)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
- Bortezomib Impurity H
- N-[(1R)-1-Borono-3-methylbutyl]-Nalpha-(pyrazine-2-carbonyl)-D-phenylalaninamide
- Boronic acid, B-[(1R)-3-methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-; B-[(1R)-3-Methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid; bortezomib diastereomer (R,R) (USP); bortezomib related compound A (USP)
- PD194091
- BDBM50571512
- GXJABQQUPOEUTA-WBVHZDCISA-N
- SCHEMBL8049740
- Bortezomib Impurity (R,R-Isomer)
- AKOS016844849
- ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
- 1132709-15-9
- (1R,2R)-Bortezomib (>85%)
- CHEMBL4858320
- DTXSID10732163
-
- MDL: MFCD26940312
- InChIKey: GXJABQQUPOEUTA-WBVHZDCISA-N
- Inchi: InChI=1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17+/m1/s1
- SMILES: CC(C[C@H](NC([C@H](NC(C1=CN=CC=N1)=O)CC2=CC=CC=C2)=O)B(O)O)C
Computed Properties
- Exact Mass: 384.1968855g/mol
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 11
- Monoisotopic Mass: 384.1968855g/mol
- Heavy Atom Count: 28
- Complexity: 500
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 124Ų
(1R,2R)-Bortezomib Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE15492-25mg |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 98% by HPLC | 25mg |
$962.00 | 2024-04-20 | |
Aaron | AR008XG0-25mg |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 97% | 25mg |
$279.00 | ||
Alichem | A099002165-1g |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 95% | 1g |
$2695.00 | 2023-09-04 | |
Chemenu | CM137042-1g |
((R)-3-methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 95%+ | 1g |
$2989 | 2021-08-05 | |
Crysdot LLC | CD11348857-1g |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 95+% | 1g |
$2450 | 2024-07-18 | |
TRC | B675705-5mg |
(1R,2R)-Bortezomib |
1132709-15-9 | 5mg |
$ 198.00 | 2023-09-08 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD254899-1g |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 98+% | 1g |
¥7273.0 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-503929-5 mg |
(1R,2R)-Bortezomib, |
1132709-15-9 | 5mg |
¥2,708.00 | 2023-07-11 |
(1R,2R)-Bortezomib Suppliers
Hubei Yangxin Pharmaceutical Technology Co., Ltd
(CAS:1132709-15-9)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
Artis.bioche
(CAS:1132709-15-9)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1132709-15-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(1R,2R)-Bortezomib Related Literature
-
Anne-Caroline Genix,Johan G. Alauzun,Michael Sztucki,P. Hubert Mutin Phys. Chem. Chem. Phys., 2015,17, 19173-19182
-
2. Discussion
-
Seung-Keun Park,Seung-Ho Yu,Seunghee Woo,Jeonghyun Ha,Junyoung Shin,Yung-Eun Sung CrystEngComm, 2012,14, 8323-8325
-
Cate S. Anstöter,Charlie R. Dean,Jan R. R. Verlet Phys. Chem. Chem. Phys., 2017,19, 29772-29779
-
Yi Song,Serena H. Chen,Yuanzhao Zhang Chem. Sci., 2021,12, 6107-6116
-
Sonja Pullen,Susanne Löffler,André Platzek,Julian J. Holstein,Guido H. Clever Dalton Trans., 2020,49, 9404-9410
-
Q. J. Wang,H. Wang,Z. H. Zhou,J. Zuo,C. L. Zhang Nanoscale, 2020,12, 21368-21375
-
Hong Wang,Guanzhong Wang,Pengfei Bao,Zhibin Shao,Xiang Zhang,Shaolin Yang,Wei Zhu,Bingchen Deng CrystEngComm, 2014,16, 2593-2597
-
Ji Eon Kim,Yun-Bin Cho,Chongmok Lee,Youngmi Lee Phys. Chem. Chem. Phys., 2013,15, 15365-15370
-
James D. Grayson,Matthew P. Baumgartner,Cleide Dos Santos Souza,Imane Ghafir El Idrissi,Jennifer C. Louth,Sasha Stimpson,Emma Mead,Charlotte Dunbar,Joanna Wolak,Gary Sharman,David Evans,Anastasia Zhuravleva,Margarita Segovia Roldan,Ke Ning,Claire Garwood,James A. Thomas,Benjamin M. Partridge,Antonio de la Vega de Leon,Valerie J. Gillet,Amélia P. Rauter,Beining Chen Chem. Sci., 2021,12, 3768-3785
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
(CAS:1132709-15-9)Bortezomib Impurity 6

Purity:99%
Quantity:100mg
Price($):